2-[Tris(trimethylsilyl)silyl]ethanol

• CAS No.: 90913-72-7
• Molecular Formula: C11H32OSi4
• Molecular Weight: 292.71 g/mol
• IUPAC Name: 2-tris(trimethylsilyl)silylethanol
• InChI: InChI=1S/C11H32OSi4/c1-13(2,3)16(11-10-12,14(4,5)6)15(7,8)9/h12H,10-11H2,1-9H3
• InChI Key: HHVZXGUXWQCHAS-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](CCO)([Si](C)(C)C)[Si](C)(C)C

Description

2-[Tris(trimethylsilyl)silyl]ethanol is a useful research compound. Its molecular formula is C11H32OSi4 and its molecular weight is 292.71 g/mol. The purity is usually 95%.
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A solution of 3.8 g lithium aluminum hydride (LiAlH4) in 100 ml tetrahydrofuran was stirred at 5° C. in an argon atmosphere. To the solution, 33.5 g of 2-[tris(trimethylsilyl)silyl]ethyl acetate was added dropwise. After one hour of stirring at 5° C., with ice cooling, 3.8 ml of water, 3.8 ml of 15% aqueous sodium hydroxide, and 11.4 ml of water were successively added to the solution in the described order. The mixture was stirred for one hour at room temperature. The resulting precipitate was filtered off, and the tetrahydrofuran solution was dried and concentrated, obtaining 24.8 g of 2-[tris(trimethylsilyl)silyl]ethanol. This crude product was dissolved in a solvent and analyzed by gas chromatography, finding that it contained 98.2% of 2-[tris(trimethylsilyl)silyl]ethanol. This was esterified with methacryloyl chloride in the presence of triethylamine as the base as in Comparative Example 1. Subsequent extraction and vacuum distillation for purification gave 29.5 g of the end compound, 2-[tris(trimethylsilyl)silyl]ethyl methacrylate. The yield throughout the two steps was 82%.